N-(4-chlorophenyl)-2-{[6-(4-fluorobenzyl)-5,5-dioxido-6H-pyrimido[5,4-c][2,1]benzothiazin-2-yl]thio}acetamide

• IUPAC Name: N-(4-chlorophenyl)-2-[6-[(4-fluorophenyl)methyl]-5,5-dioxopyrimido[5,4-c][2,1]benzothiazin-2-yl]sulfanylacetamide
• InChI: InChI=1S/C25H18ClFN4O3S2/c26-17-7-11-19(12-8-17)29-23(32)15-35-25-28-13-22-24(30-25)20-3-1-2-4-21(20)31(36(22,33)34)14-16-5-9-18(27)10-6-16/h1-13H,14-15H2,(H,29,32)
• InChI Key: KDZKKTKWEYLWMA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C3=NC(=NC=C3S(=O)(=O)N2CC4=CC=C(C=C4)F)SCC(=O)NC5=CC=C(C=C5)Cl
• Molecular Formula: C25H18ClFN4O3S2
• Molecular Weight: 541.0 g/mol

Description

Synthesis Analysis

The synthesis of related compounds involves complex reactions including the condensation of specific benzylamines with fluorinated or chlorinated precursors. One approach utilized 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride and N-hydroxybenzotrizole condensation catalysis for the preparation of N-(5-aryl-1,3,4-thiadiazol-2-yl)-2-(3-oxo-1,2-benzothiazol-2(3H)-yl)acetamide derivatives, highlighting a fast and convenient method for similar complex molecules (Yu et al., 2014).

Molecular Structure Analysis

The molecular structure of related acetamide compounds has been characterized using spectroscopic and crystallographic techniques. For example, Ahmad et al. (2012) detailed the crystal structure of a related molecule, emphasizing the half-chair conformation of the heterocyclic thiazine ring and the planarity of the acetamide chain linking the pyrazole and fluorobenzyl rings, contributing to a better understanding of the structural aspects of such compounds (Ahmad et al., 2012).

Chemical Reactions and Properties

The chemical reactivity and properties of acetamide derivatives are influenced by their molecular structure. Studies like those by Bhoi et al. (2015) have synthesized novel N-(benzo[d]thiazol-2-yl)-2-(2-(6-chloroquinolin-4-yl)hydrazinyl)acetamide derivatives, showing a broad spectrum of antibacterial activity, indicating the potential chemical reactivity of similar compounds against microorganisms (Bhoi et al., 2015).

Physical Properties Analysis

The physical properties of such compounds are crucial for their application and efficacy. Research on related molecules has demonstrated significant insights into their photochemical and thermochemical modeling, hinting at their potential use in applications like dye-sensitized solar cells due to their light harvesting efficiency and free energy of electron injection (Mary et al., 2020).

Chemical Properties Analysis

The chemical properties, including reactivity and stability, play a pivotal role in the utility of such compounds. For instance, the study by Ahmad et al. (2012) on N-substituted benzyl/phenyl acetamides revealed moderate to significant antioxidant activities, showcasing the chemical versatility and potential therapeutic applications of these molecules (Ahmad et al., 2012).